Cas no 1805527-32-5 (Ethyl 5-bromo-4-cyano-2-iodophenylacetate)

• Product Name: Ethyl 5-bromo-4-cyano-2-iodophenylacetate
• CAS No: 1805527-32-5
• MF: C₁₁H₉BrINO₂
• MW: 394.003134489059
• CID: 4943656
• Update Time: 2025-07-22

Ethyl 5-bromo-4-cyano-2-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-cyano-2-iodophenylacetate

• Inchi： 1S/C11H9BrINO2/c1-2-16-11(15)5-7-3-9(12)8(6-14)4-10(7)13/h3-4H,2,5H2,1H3
• InChI Key： YJPMBIWKFABLCR-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(=CC=1CC(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-bromo-4-cyano-2-iodophenylacetate

Ethyl 5-bromo-4-cyano-2-iodophenylacetate (CAS No. 1805527-32-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-bromo-4-cyano-2-iodophenylacetate (CAS No. 1805527-32-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and versatile reactivity. This compound, characterized by the presence of both bromo and iodo substituents on a phenyl ring alongside a cyano group and an acetoxyethyl moiety, serves as a crucial intermediate in the synthesis of various biologically active molecules.

The molecular structure of Ethyl 5-bromo-4-cyano-2-iodophenylacetate imparts distinct chemical properties that make it particularly valuable in medicinal chemistry. The combination of halogen atoms, which are well-known for their ability to participate in cross-coupling reactions, alongside the cyano group, which can undergo reduction to an amine or further functionalization, provides a rich palette of possibilities for synthetic chemists. These features have positioned this compound as a key building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex biological pathways. Among these pathways, those involving kinases and other enzyme-driven processes have been extensively studied. The halogenated aromatic system present in Ethyl 5-bromo-4-cyano-2-iodophenylacetate makes it an ideal candidate for constructing kinase inhibitors, as halogens can enhance binding affinity through various interactions with the target protein. Furthermore, the cyano group can be strategically incorporated to modulate pharmacokinetic properties or to serve as a handle for further derivatization.

One of the most compelling aspects of Ethyl 5-bromo-4-cyano-2-iodophenylacetate is its utility in cross-coupling reactions, particularly the Suzuki-Miyaura and Stille couplings. These reactions are fundamental tools in modern organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions and with high selectivity. The presence of both bromo and iodo substituents allows for sequential coupling reactions, providing chemists with unparalleled flexibility in constructing complex molecular architectures. This has been particularly advantageous in the synthesis of heterocyclic compounds, which are often found at the core of biologically active molecules.

The pharmaceutical industry has increasingly recognized the importance of halogenated intermediates in drug discovery. Halogens not only enhance metabolic stability but also improve binding interactions with biological targets. The dual halogenation pattern of Ethyl 5-bromo-4-cyano-2-iodophenylacetate offers a unique opportunity to fine-tune these interactions, making it an invaluable asset in medicinal chemistry libraries. Recent studies have demonstrated its application in the synthesis of novel antiviral and anticancer agents, where precise structural modifications can significantly impact therapeutic efficacy.

The cyano group in Ethyl 5-bromo-4-cyano-2-iodophenylacetate also plays a critical role in its reactivity and functionality. This group can be selectively reduced to an amine using various reducing agents, providing a pathway to introduce amine functionalities into the final drug molecule. Amines are ubiquitous pharmacophores found in many active pharmaceutical ingredients (APIs), and their introduction via this intermediate offers a streamlined synthetic route. Additionally, the cyano group can undergo further transformations, such as hydrolysis to a carboxylic acid or amidation with appropriate reagents, expanding its synthetic utility.

In conclusion, Ethyl 5-bromo-4-cyano-2-iodophenylacetate (CAS No. 1805527-32-5) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features—comprising bromo and iodo substituents along with a cyano group—endow it with exceptional reactivity and versatility. These attributes have made it indispensable in the development of kinase inhibitors and other biologically active molecules targeting complex diseases. As research continues to uncover new therapeutic avenues, compounds like this will undoubtedly play an integral role in shaping the future of drug discovery and development.